Cas no 951883-99-1 (2-Bromo-N-pentylbenzenesulfonamide)
2-Bromo-N-pentylbenzenesulfonamide is a brominated benzenesulfonamide derivative featuring a pentyl substituent on the nitrogen atom. This compound is of interest in synthetic organic chemistry, particularly as an intermediate in the preparation of more complex sulfonamide-based structures. The bromine moiety offers a reactive site for further functionalization, enabling cross-coupling or nucleophilic substitution reactions. The pentyl chain enhances solubility in organic solvents, facilitating handling in various reaction conditions. Its well-defined structure and reactivity make it a valuable building block for pharmaceutical and agrochemical research, where sulfonamide frameworks are often utilized. The compound is typically characterized by NMR and mass spectrometry for purity verification.
951883-99-1 structure
Product Name:2-Bromo-N-pentylbenzenesulfonamide
CAS No:951883-99-1
MF:C11H16BrNO2S
MW:306.219241142273
MDL:MFCD09800967
CID:857682
PubChem ID:3689994
Update Time:2025-06-07
2-Bromo-N-pentylbenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-N-pentylbenzenesulfonamide
- CS-0205636
- BNB88399
- 951883-99-1
- BS-24844
- MFCD09800967
- AKOS008678589
- DTXSID40395088
- 2-Bromo-N-pentylbenzenesulphonamide
- SB82819
- N-Pentyl 2-bromobenzenesulfonamide
-
- MDL： MFCD09800967
- Inchi： 1S/C11H16BrNO2S/c1-2-3-6-9-13-16(14,15)11-8-5-4-7-10(11)12/h4-5,7-8,13H,2-3,6,9H2,1H3
- InChI Key： FQFQJMKWUBSIRQ-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1S(NCCCCC)(=O)=O
Computed Properties
- Exact Mass: 305.00900
- Monoisotopic Mass: 305.00851g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- PSA: 54.55000
- LogP: 4.38930
2-Bromo-N-pentylbenzenesulfonamide Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
2-Bromo-N-pentylbenzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019086822-10g |
2-Bromo-N-pentylbenzenesulfonamide |
951883-99-1 | 95% | 10g |
$400.00 | 2023-08-31 | |
| Apollo Scientific | OR11633-1g |
2-Bromo-N-pentylbenzenesulphonamide |
951883-99-1 | 1g |
£90.00 | 2023-09-02 | ||
| Apollo Scientific | OR11633-5g |
2-Bromo-N-pentylbenzenesulphonamide |
951883-99-1 | 5g |
£280.00 | 2023-09-02 | ||
| TRC | B687358-100mg |
2-Bromo-N-pentylbenzenesulfonamide |
951883-99-1 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B687358-250mg |
2-Bromo-N-pentylbenzenesulfonamide |
951883-99-1 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B687358-500mg |
2-Bromo-N-pentylbenzenesulfonamide |
951883-99-1 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B687358-1g |
2-Bromo-N-pentylbenzenesulfonamide |
951883-99-1 | 1g |
$ 98.00 | 2023-04-18 | ||
| Fluorochem | 213193-1g |
2-Bromo-N-pentylbenzenesulfonamide |
951883-99-1 | 95% | 1g |
￡76.00 | 2022-03-01 | |
| Fluorochem | 213193-5g |
2-Bromo-N-pentylbenzenesulfonamide |
951883-99-1 | 95% | 5g |
￡225.00 | 2022-03-01 | |
| Fluorochem | 213193-25g |
2-Bromo-N-pentylbenzenesulfonamide |
951883-99-1 | 95% | 25g |
￡850.00 | 2022-03-01 |
2-Bromo-N-pentylbenzenesulfonamide Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
951883-99-1 (2-Bromo-N-pentylbenzenesulfonamide) Related Products
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